N-(2,4-dimethoxyphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-12-6-4-5-7-14(12)18-21-19(27-22-18)26-11-17(23)20-15-9-8-13(24-2)10-16(15)25-3/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: WSCRHUZJKLGNDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NSC(=N2)SCC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as DT-13, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. DT-13 belongs to the class of thiadiazole derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Methods : Novel derivatives involving thiadiazole moieties, similar to the compound , have been synthesized using various methods, including carbodiimide condensation catalysis, which offers a convenient and fast synthesis approach (Yu et al., 2014). Another study focused on the synthesis of compounds featuring thiadiazole and benzothiazole units, highlighting the importance of structural characterization through IR, 1H NMR, and elemental analyses (Boechat et al., 2011).

• Structural Analysis : The crystal structures of certain thiadiazole derivatives have been elucidated, demonstrating the intermolecular interactions and 3-D arrays formed by these compounds (Boechat et al., 2011). Such detailed structural analysis aids in understanding the molecular basis of their potential biological activities.

Potential Biological Activities

• Anticancer Properties : Research into imidazothiadiazole analogs and 1,3,4-thiadiazole derivatives has shown promising anticancer activities against various cancer cell lines, with studies evaluating their cytotoxic effects and potential mechanisms of action (Abu-Melha, 2021); (Çevik et al., 2020). These studies highlight the synthesis, molecular modeling, and screening of such compounds for their anticancer efficacy.

• Molecular Modeling and Drug Design : The synthesis and evaluation of thiadiazole derivatives for anticancer activity have been complemented by molecular modeling and drug design efforts, aiming to identify potent inhibitors for specific targets such as glutaminase, showcasing the role of structural design in enhancing biological activity (Shukla et al., 2012).